Cas no 941903-94-2 (6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941903-94-2
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 6169292
• Update Time: 2025-05-19

6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-ethyl-5-[[(2-methoxyphenyl)methyl]amino]-1,3-dimethyl-

• Inchi： 1S/C19H22N4O3/c1-5-12-10-21-17-15(18(24)23(3)19(25)22(17)2)16(12)20-11-13-8-6-7-9-14(13)26-4/h6-10H,5,11H2,1-4H3,(H,20,21)
• InChI Key： IBLWTRXQJAOYQQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NCC3=CC=CC=C3OC)C(CC)=CN=C2N1C

Additional information on 6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to Compound with CAS No. 941903-94-2 and Product Name: 6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

The compound in question, identified by the CAS number 941903-94-2, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its molecular structure, characterized by a complex pyrido-pyrimidine framework, positions it as a potential candidate for various therapeutic applications. The product name, 6-ethyl-5-{(2-methoxyphenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, provides a detailed insight into its chemical composition and functional groups.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrido-pyrimidine scaffold is particularly noteworthy due to its presence in several bioactive molecules that have demonstrated efficacy in treating a range of diseases. The specific modifications present in this compound, such as the ethyl and dimethyl substituents, as well as the (2-methoxyphenyl)methylamino group, contribute to its unique pharmacological profile. These features are critical in determining its interactions with biological targets and its overall pharmacokinetic behavior.

In the context of current research, this compound has been explored for its potential role in modulating key biological pathways. Studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The 6-ethyl moiety and the 5-{(2-methoxyphenyl)methylamino} group are particularly of interest as they are known to influence binding affinity and selectivity. This has led to investigations into its efficacy as an anti-cancer agent, with preliminary results suggesting promising activity against various tumor types.

The 1,3-dimethyl substituents in the pyrido-pyrimidine core contribute to the compound's stability and solubility characteristics, which are essential factors for its formulation and delivery. Furthermore, the presence of the 2,4-dione functional group adds another layer of complexity to its chemical behavior, potentially influencing its metabolic pathways once administered. These attributes make it a fascinating subject for further study in drug discovery.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant challenge due to its intricate structure. However, recent methodologies have improved the efficiency and yield of its preparation. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to produce sufficient quantities for detailed biological evaluation. This progress underscores the growing interest in developing novel heterocyclic compounds for therapeutic purposes.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with specific targets relevant to inflammatory diseases and neurodegenerative disorders. The (2-methoxyphenyl)methylamino group appears to be particularly important in mediating these interactions. Additionally, the compound has shown potential as an antioxidant agent due to its ability to scavenge reactive oxygen species.

One of the most exciting aspects of this research is the potential for structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule while keeping others constant, researchers can gain valuable insights into which structural features are most critical for biological activity. This approach has already provided valuable data on optimizing potency and selectivity for future drug candidates.

The development of this compound also aligns with broader trends in pharmaceutical research towards personalized medicine. By understanding how individual patients respond to different chemical structures at a molecular level, clinicians can tailor treatments more effectively. The unique properties of this pyrido-pyrimidine derivative make it an excellent candidate for investigating these principles further.

In conclusion, the compound with CAS No. 941903-94-2 represents a significant advancement in medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for therapeutic applications across multiple disease areas. Ongoing research continues to uncover new aspects of its pharmacological potential while improving synthetic methodologies for future development efforts.